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Introduction
Carbapenems are a class of β-lactam antibiotics with a broad spectrum of activity, making them

a critical therapeutic option for treating infections caused by multidrug-resistant bacteria,

including members of the Enterobacteriaceae family. This guide provides a comparative

overview of two carbapenems, panipenem and doripenem, focusing on their efficacy against

Enterobacteriaceae. The information presented is intended to assist researchers and drug

development professionals in understanding the relative strengths and weaknesses of these

antimicrobial agents.

Panipenem, typically co-administered with betamipron to inhibit renal tubular uptake and

prevent nephrotoxicity, has a broad spectrum of in vitro activity against a wide range of Gram-

positive and Gram-negative bacteria.[1] Doripenem is a parenteral carbapenem with

demonstrated broad-spectrum activity against many aerobic and anaerobic pathogens.[2] It is

known for its stability against hydrolysis by many β-lactamases.[2][3]

Mechanism of Action
Like other β-lactam antibiotics, both panipenem and doripenem exert their bactericidal effect

by inhibiting bacterial cell wall synthesis. They achieve this by binding to and inactivating

essential penicillin-binding proteins (PBPs), which are enzymes crucial for the final steps of
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peptidoglycan synthesis. The inhibition of multiple PBPs disrupts the integrity of the bacterial

cell wall, leading to cell lysis and death.

Doripenem has shown a high affinity for PBP 2 and PBP 4 in Escherichia coli.[4] In

Pseudomonas aeruginosa, it exhibits a strong affinity for PBP 2 and PBP 3, which is thought to

contribute to its potent activity against this pathogen.[5][6][7][8] While detailed PBP affinity

studies for panipenem in Enterobacteriaceae are less readily available in direct comparison to

doripenem, carbapenems, in general, are known to bind to a broad range of PBPs. For

instance, studies on biapenem, another carbapenem, have shown strong binding to PBP 2 of

Escherichia coli and Pseudomonas aeruginosa, and PBP 1 of Staphylococcus aureus.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Doripenem: A new carbapenem antibiotic a review of comparative antimicrobial and
bactericidal activities - PMC [pmc.ncbi.nlm.nih.gov]

2. Hydrolysis and Inhibition Profiles of β-Lactamases from Molecular Classes A to D with
Doripenem, Imipenem, and Meropenem - PMC [pmc.ncbi.nlm.nih.gov]

3. Hydrolysis and inhibition profiles of beta-lactamases from molecular classes A to D with
doripenem, imipenem, and meropenem - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Characteristics of doripenem: a new broad-spectrum antibiotic - PMC
[pmc.ncbi.nlm.nih.gov]

5. Affinity of Doripenem and Comparators to Penicillin-Binding Proteins in Escherichia coli
and Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]

6. journals.asm.org [journals.asm.org]

7. scilit.com [scilit.com]

8. Affinity of doripenem and comparators to penicillin-binding proteins in Escherichia coli and
Pseudomonas aeruginosa - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Biochemical comparison of imipenem, meropenem and biapenem: permeability, binding to
penicillin-binding proteins, and stability to hydrolysis by beta-lactamases - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Analysis of Panipenem and Doripenem
Against Enterobacteriaceae]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678378#comparative-study-of-panipenem-and-
doripenem-against-enterobacteriaceae]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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